Cas no 1782614-60-1 (3-Bromo-5,6-difluoro-2-methoxybenzaldehyde)

• Product Name: 3-Bromo-5,6-difluoro-2-methoxybenzaldehyde
• CAS No: 1782614-60-1
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• MDL: MFCD28629022
• CID: 5162192
• Update Time: 2026-03-04

3-Bromo-5,6-difluoro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6-difluoro-2-methoxybenzaldehyde

• MDL： MFCD28629022
• Inchi： 1S/C8H5BrF2O2/c1-13-8-4(3-12)7(11)6(10)2-5(8)9/h2-3H,1H3
• InChI Key： XGCUCAMAGOVMJX-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(F)C(F)=CC(Br)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-5,6-difluoro-2-methoxybenzaldehyde

Recent Advances in the Application of 3-Bromo-5,6-difluoro-2-methoxybenzaldehyde (CAS: 1782614-60-1) in Chemical Biology and Pharmaceutical Research

3-Bromo-5,6-difluoro-2-methoxybenzaldehyde (CAS: 1782614-60-1) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are integral to drug discovery programs. This compound's unique halogenated and fluorinated aromatic structure enhances its reactivity in palladium-catalyzed cross-coupling reactions, making it valuable for creating diverse molecular libraries.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing potent kinase inhibitors. Researchers utilized 3-Bromo-5,6-difluoro-2-methoxybenzaldehyde as a key building block to develop selective JAK3 inhibitors, achieving nanomolar potency through strategic modifications of its aldehyde group. The fluorination pattern was critical for improving metabolic stability and target binding affinity, as confirmed by X-ray crystallography studies of inhibitor-protein complexes.

In pharmaceutical process chemistry, advancements in the large-scale production of this compound have been reported. A recent patent (WO2023056421) describes an optimized synthetic route starting from commercially available 2,3,4-trifluorobenzaldehyde, achieving >85% yield with improved purity profiles. This development addresses previous challenges in controlling regioisomer formation during bromination steps, which is crucial for meeting regulatory requirements in drug manufacturing.

Emerging applications in radiopharmaceuticals have also been explored. The bromine atom in 3-Bromo-5,6-difluoro-2-methoxybenzaldehyde serves as an excellent leaving group for nucleophilic aromatic substitution with [18F]fluoride, enabling the synthesis of PET tracers for neurodegenerative disease imaging. A 2024 study in ACS Chemical Neuroscience reported its use in developing a tau protein-specific probe with exceptional blood-brain barrier penetration.

Structural-activity relationship (SAR) studies utilizing this compound have provided insights into the importance of the 2-methoxy group in modulating compound polarity and bioavailability. Computational modeling suggests this moiety participates in key hydrogen bonding interactions with biological targets while maintaining optimal lipophilicity for membrane permeability. These findings are guiding the design of next-generation CNS-active compounds.

Ongoing research is investigating the compound's potential in PROTAC (proteolysis targeting chimera) development. Its ability to serve as a linker between target-binding moieties and E3 ubiquitin ligase recruiters is being evaluated, with preliminary results showing promise in degrading challenging oncology targets. The compound's stability under physiological conditions and appropriate spacer length make it particularly suitable for this emerging therapeutic modality.